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Compound Name: Elvitegravir-d6
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Application Notes and Protocols for the HPLC
Analysis of Elvitegravir
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative

determination of Elvitegravir in pharmaceutical dosage forms and biological matrices using

High-Performance Liquid Chromatography (HPLC). The methodologies outlined are based on

validated methods published in peer-reviewed journals.

Introduction
Elvitegravir is an integrase strand transfer inhibitor used in the treatment of HIV-1 infection.[1]

Accurate and reliable analytical methods are crucial for its quantification in drug formulation

and for therapeutic drug monitoring. This application note describes various reversed-phase

HPLC (RP-HPLC) methods that have been successfully developed and validated for the

analysis of Elvitegravir. These methods are suitable for routine quality control analysis and for

monitoring drug levels in patient plasma.[2][3]

Experimental Protocols
This section details the methodologies for several key HPLC experiments for Elvitegravir

analysis.
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Method 1: Simultaneous Estimation of Elvitegravir and
Cobicistat in Pharmaceutical Dosage Forms
This method is adapted from a validated RP-HPLC method for the simultaneous determination

of Elvitegravir and Cobicistat.[4][5]

1. Materials and Reagents:

Elvitegravir and Cobicistat reference standards

Methanol (HPLC grade)

Dipotassium hydrogen orthophosphate (AR grade)

Orthophosphoric acid (AR grade)

Water (HPLC grade)

2. Equipment:

HPLC system with a UV-Vis detector

ODS C18 column (250 mm x 4.6 mm, 5 µm particle size)[4]

Electronic balance

pH meter

Sonicator

0.45 µm membrane filters

3. Preparation of Solutions:

Mobile Phase: Prepare a 0.02M dipotassium hydrogen orthophosphate buffer and adjust the

pH to 3.3 with orthophosphoric acid. The mobile phase consists of this buffer and methanol

in a ratio of 80:20 (v/v).[4] Filter the mobile phase through a 0.45 µm membrane filter and

degas before use.
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Standard Stock Solution: Accurately weigh and dissolve appropriate amounts of Elvitegravir

and Cobicistat reference standards in the mobile phase to obtain a desired concentration.

Sample Preparation: For tablet dosage forms, weigh and finely powder not fewer than 20

tablets. Transfer a quantity of the powder equivalent to a single dose of Elvitegravir into a

volumetric flask, dissolve in the mobile phase, sonicate for 15 minutes, and filter through a

0.45 µm membrane filter.

4. Chromatographic Conditions:

Column: ODS C18 (250 mm x 4.6 mm, 5 µm)[4]

Mobile Phase: 0.02M Dipotassium hydrogen orthophosphate buffer (pH 3.3) and Methanol

(80:20 v/v)[4]

Flow Rate: 1.0 mL/min[4]

Detection Wavelength: 254 nm[4]

Injection Volume: 20 µL

Column Temperature: Ambient

Method 2: Simultaneous Estimation of Elvitegravir,
Tenofovir, Emtricitabine, and Cobicistat in Tablets
This protocol is based on a validated RP-HPLC method for the simultaneous analysis of a four-

drug combination tablet.[1][6]

1. Materials and Reagents:

Elvitegravir, Tenofovir Disoproxil Fumarate, Emtricitabine, and Cobicistat reference standards

Acetonitrile (HPLC grade)

Ortho-phosphoric acid (OPA) (AR grade)

Water (HPLC grade)
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2. Equipment:

HPLC system with a PDA detector

Inertsil ODS C18 column (250 mm x 4.6 mm, 5 µm)[1][6]

Electronic balance

pH meter

Sonicator

0.45 µm membrane filters

3. Preparation of Solutions:

Mobile Phase: Prepare a mobile phase consisting of 0.1% ortho-phosphoric acid buffer and

acetonitrile in a ratio of 30:70 (v/v).[6] Filter and degas the mobile phase.

Standard Stock Solution: Prepare a stock solution containing known concentrations of

Elvitegravir, Tenofovir, Emtricitabine, and Cobicistat in the mobile phase.

Sample Preparation: Prepare the sample solution from the tablet dosage form as described

in Method 1.

4. Chromatographic Conditions:

Column: Inertsil ODS C18 (250 mm x 4.6 mm, 5 µm)[1][6]

Mobile Phase: 0.1% Ortho-phosphoric acid buffer and Acetonitrile (30:70 v/v)[6]

Flow Rate: 1.0 mL/min[6]

Detection Wavelength: 252 nm[6]

Injection Volume: 20 µL

Run Time: 15 min[6]
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Data Presentation
The following table summarizes the quantitative data from various validated HPLC methods for

Elvitegravir analysis.

Parameter
Method 1
(Elvitegravir/Cobici
stat)[4]

Method 2
(Elvitegravir/Tenofo
vir/Emtricitabine/C
obicistat)[6]

Method 3
(Elvitegravir/Tenofo
vir
DF/Emtricitabine/C
obicistat)[1]

Column
ODS (250mm x

4.6mm, 5µ)

Inertsil ODS (250 mm

x 4.6 mm, 5 µm)

Intertsil ODS C18

(250 × 4.6 mm, 5 µm)

Mobile Phase

0.02M KH2PO4 buffer

(pH 3.3) : Methanol

(80:20)

0.1% OPA buffer :

Acetonitrile (30:70)

Phosphate buffer (pH

2.5) : Acetonitrile

(55:45)

Flow Rate 1.0 mL/min 1.0 mL/min 1.0 mL/min

Detection Wavelength 254 nm 252 nm Not Specified

Retention Time (min) 3.71 ± 0.3 2.287 Not Specified

Linearity Range

(µg/mL)
12.5 - 75 75 - 225 1.5 - 9

Correlation Coefficient

(r²)
0.999 0.999 >0.9990

Accuracy (%

Recovery)
98 - 102% 100.11% Not Specified

Precision (%RSD) < 2% Not Specified Not Specified

LOD (µg/mL) Not Specified 2.98 Not Specified

LOQ (µg/mL) Not Specified 9.98 Not Specified
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The following diagram illustrates a typical experimental workflow for the HPLC analysis of

Elvitegravir.

Sample & Standard Preparation

HPLC Analysis Data Acquisition & Processing

Pharmaceutical Dosage Form
(e.g., Tablets)

Dissolution in
Mobile Phase

Elvitegravir Reference Standard

Sonication Filtration (0.45 µm) Autosampler/Injector HPLC Column
(e.g., C18) UV/PDA Detector Chromatogram Generation Peak Integration & Analysis Quantification & Reporting

Click to download full resolution via product page

Caption: A typical workflow for the HPLC analysis of Elvitegravir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hplc-methods-for-elvitegravir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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